(E)-4-(3-(4-Fluoro-3-methylphenyl)-3-oxoprop-1-en-1-yl)benzoic acid

• Molecular Formula: C17H13FO3
• Molecular Weight: 284.28 g/mol
• IUPAC Name: 4-[(E)-3-(4-fluoro-3-methylphenyl)-3-oxoprop-1-enyl]benzoic acid
• InChI: InChI=1S/C17H13FO3/c1-11-10-14(7-8-15(11)18)16(19)9-4-12-2-5-13(6-3-12)17(20)21/h2-10H,1H3,(H,20,21)/b9-4+
• InChI Key: OGOUQTCCULDAPR-RUDMXATFSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)/C=C/C2=CC=C(C=C2)C(=O)O)F
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C=CC2=CC=C(C=C2)C(=O)O)F

Description

(E)-4-(3-(4-Fluoro-3-methylphenyl)-3-oxoprop-1-en-1-yl)benzoic acid is an organic compound characterized by its unique structure, which includes a fluoro-substituted phenyl group and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-4-(3-(4-Fluoro-3-methylphenyl)-3-oxoprop-1-en-1-yl)benzoic acid typically involves the following steps:

Aldol Condensation: The initial step involves an aldol condensation reaction between 4-fluoro-3-methylbenzaldehyde and acetophenone under basic conditions to form the intermediate chalcone.

Oxidation: The chalcone intermediate is then oxidized using an oxidizing agent such as potassium permanganate or chromium trioxide to form the corresponding benzoic acid derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(E)-4-(3-(4-Fluoro-3-methylphenyl)-3-oxoprop-1-en-1-yl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be further oxidized to form more complex derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The fluoro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Formation of carboxylic acids or quinones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

(E)-4-(3-(4-Fluoro-3-methylphenyl)-3-oxoprop-1-en-1-yl)benzoic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of (E)-4-(3-(4-Fluoro-3-methylphenyl)-3-oxoprop-1-en-1-yl)benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s effects are mediated through pathways that involve the modulation of enzyme activity or receptor binding, leading to changes in cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 4-Fluorobenzoic acid
• 3-Methylbenzaldehyde
• Acetophenone

Uniqueness

(E)-4-(3-(4-Fluoro-3-methylphenyl)-3-oxoprop-1-en-1-yl)benzoic acid is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its fluoro-substituted phenyl group and enone moiety make it a versatile compound for various applications.